Hydride

• CAS RN: 12184-88-2
• Molecular Formula: H-
• Molecular Weight: 1.008 g/mol
• IUPAC Name: hydride
• InChI: InChI=1S/H/q-1
• InChI Key: KLGZELKXQMTEMM-UHFFFAOYSA-N
• SMILES: [H-]
• physical_description: Metal hydrides are either liquids or solids shipped within a solution. This material will react vigorously in water or upon exposure to air to generate flammable fumes. Contact with the material may cause burns to skin, eyes, and mucous membranes, and it may be toxic by ingestion, inhalation or skin absorption.

Description

Hydride is the general name for the hydrogen anion H(-), to be used without regard to the hydrogen nuclear mass (either for hydrogen in its natural abundance or where it is not desired to distinguish between the isotopes).
Metal hydrides are either liquids or solids shipped within a solution. This material will react vigorously in water or upon exposure to air to generate flammable fumes. Contact with the material may cause burns to skin, eyes, and mucous membranes, and it may be toxic by ingestion, inhalation or skin absorption.

Scientific Research Applications

Hydrogen Storage and Economy

Hydrides, particularly metal hydrides, are essential in the development of hydrogen storage technologies. They offer a reversible method for hydrogen storage, crucial for the potential future hydrogen economy. Studies on nickel hydrides, for instance, have demonstrated their significance in hydrogen storage due to their ability to store hydrogen reversibly (Quaas et al., 2009). Furthermore, reactive hydride composites have shown promise in improving storage properties, addressing issues like thermal stability and reversibility (Pan Gang, 2011).

Catalysis and Chemical Reactions

Hydrides play a significant role in catalysis and chemical reactions. Metal-free hydrides, for instance, are increasingly relevant in catalysis due to their roles in hydrogen activation and electrocatalytic CO2 reduction (Ilic et al., 2018). Their thermodynamic and kinetic properties are pivotal in the design of hydrides for specific applications.

Materials Science and Engineering

In materials science, hydrides contribute significantly to the development of new materials with unique properties. For example, palladium hydrides are notable in molecular simulations for their practical, industrial, and scientific applications (Hijazi et al., 2018). Additionally, hydride films can exhibit changes in optical properties, useful in fields like architecture and laser technology (Freemantle, 1996).

Environmental and Safety Applications

Hydrides are also employed in environmental and safety applications. For instance, they are used in the monitoring and control of hazardous hydride gases, crucial in modern research and production environments (Roy, 1987). Metal hydrides in engineering systems offer diverse applications, including thermal systems, semiconductors, and biomimetic systems (Bhuiya et al., 2015).

Clean Energy Technologies

Significantly, hydrides are integral to clean energy technologies. They are used in solar collectors, smart windows, sensors, and batteries. Research in this area has expanded, particularly in complex metal hydrides for hydrogen storage (Ronnebro & Majzoub, 2013).